8-(2,5-dimethylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(2,5-dimethylphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H19N5O2/c1-10-6-7-11(2)13(8-10)23-12(3)9-22-14-15(19-17(22)23)20(4)18(25)21(5)16(14)24/h6-9H,1-5H3
• InChI Key: GRZWOQJKNKGMLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

This compound is a complex organic molecule that contains an imidazo[1,2-g]purine core, which is a type of purine. Purines are heterocyclic aromatic organic compounds that consist of a pyrimidine ring fused to an imidazole ring. Purines, including their derivatives, are biologically important as they form part of DNA and RNA. They also play key roles in cellular energy systems (ATP and GTP), signal transduction (cAMP and cGMP), and protein synthesis.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the imidazo[1,2-g]purine core, followed by various substitutions to add the methyl and phenyl groups at the correct positions. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazo[1,2-g]purine core provides a rigid, planar structure, while the various substituents would add complexity and potentially influence the compound’s reactivity and interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of multiple aromatic rings and polar groups could impact its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the biological or chemical context in which this compound is used. For instance, many purine derivatives are biologically active and can interact with various enzymes and receptors.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and chemical properties. Given its complex structure and the biological importance of purines, it could be of interest in fields such as medicinal chemistry or drug discovery.